Cas no 72570-89-9 ((e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one)
72570-89-9 structure
Product Name:(e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one
CAS No:72570-89-9
MF:C17H24O3
MW:276.370665550232
CID:977339
PubChem ID:5993746
Update Time:2025-04-19
(e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- (e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one
- 72570-89-9
- NSC284619
- DTXSID80421698
- NSC-284619
-
- Inchi: 1S/C17H24O3/c1-4-5-6-7-8-15(18)11-9-14-10-12-16(19-2)17(13-14)20-3/h9-13H,4-8H2,1-3H3/b11-9+
- InChI Key: GQYSDUVYEZEGDG-PKNBQFBNSA-N
- SMILES: O=C(/C=C/C1C=CC(=C(C=1)OC)OC)CCCCCC
Computed Properties
- Exact Mass: 276.17262
- Monoisotopic Mass: 276.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
(e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
72570-89-9 ((e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one) Related Products
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